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Chemical Profile and Mechanism of Action

Etidocaine is a synthetically derived amino amide [1] [2]. Its chemical structure is a modification of

lidocaine, designed to increase lipid solubility and protein binding [3].

Mechanism of Action: Like all local anesthetics, etidocaine produces anesthesia by inhibiting
voltage-gated sodium channels (VGSCs) on neuronal membranes [1]. This blockade prevents

sodium influx, which inhibits membrane depolarization and the propagation of nerve impulses [1] [2].
Differential Nerve Block: Nerve fibers have varying sensitivities. Etidocaine exhibits a differential
block, preferentially blocking motor fibers over sensory fibers. This results in a clinically unique profile
of dense muscle relaxation while sensory anesthesia may be less complete or of shorter duration [3]

[4].

The following diagram illustrates its molecular mechanism.
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Pharmacological and Pharmacokinetic Data

Etidocaine's clinical behavior is defined by its high lipid solubility and protein binding.
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Parameter Value / Characteristic Clinical Implication

Onset of Action Rapid (2-5 minutes) [3] Suitable for procedures requiring quick
onset.

Duration of
Action

Long (4-10 hours), especially with
epinephrine [3] [2]

Provides prolonged surgical anesthesia.

pKa 7.74 [5] Close to physiological pH, favoring a
faster onset.

Lipid Solubility High [3] Increases potency and speed of nerve
membrane penetration.

Protein Binding High (~94%) [3] Correlates with a longer duration of
action.

Metabolism Hepatic, via cytochrome P450
enzymes [1] [6]

Caution in patients with hepatic
impairment.

Volume of
Distribution

133 L [3] --

Plasma Half-Life 2.7 hours (adults) [3] --

Clearance 1.11 L/h [3] --

Clinical Applications and Dosing

Etidocaine was historically used for various regional anesthesia techniques. Dosing varies based on the

procedure, patient status, and use of epinephrine.

Procedure Concentration
Volume & Maximum Dose (with
Epinephrine)

Infiltration & Peripheral Nerve
Block

0.5% - 1% [4]

[5]

25-400 mg [4]
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Procedure Concentration
Volume & Maximum Dose (with
Epinephrine)

Caudal & Lumbar Epidural Block 1% - 1.5% [4]

[5]

100-300 mg [4]

Dental Anesthesia 1.5% [5] 15-75 mg (0.5 - 2.5 cartridges) [5]

Adverse Effects and Toxicity

The adverse effect profile of etidocaine is similar to other potent, long-acting amide local anesthetics, with

particular concerns for cardiac toxicity.

Central Nervous System (CNS) Toxicity: Early signs include metallic taste, auditory changes,
perioral numbness, and anxiety, which can progress to muscle twitching, tremors, and seizures
[4] [5].

Cardiovascular Toxicity: Etidocaine has a direct cardiac depressant effect. Toxicity can lead to
severe depression of myocardial contractility, bradycardia, hypotension, and cardiovascular
collapse [3] [4]. Its cardiotoxicity is considered more pronounced than that of lidocaine [3].
Local Adverse Effects: Can include neuropathy, urinary incontinence, and fecal incontinence
[4]. When used in dentistry, it was associated with increased bleeding during oral surgery [7] [6].
Management of Toxicity: First-line treatment for Local Anesthetic Systemic Toxicity (LAST) is

Intravenous Lipid Emulsion (ILE) therapy [1]. In refractory cases, advanced circulatory support like
cardiopulmonary bypass may be necessary [1].

Drug Interactions

Etidocaine can interact with other medications, primarily through potentiation of effects.

Interacting Agent Interaction Effect

Cisatracurium,
Rapacuronium

Etidocaine may enhance the neuromuscular blocking effect [4].
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Interacting Agent Interaction Effect

Hyaluronidase Increases the diffusion of the anesthetic, hastening onset but potentially
increasing systemic absorption and toxicity [4].

Vasopressors (e.g.,
Epinephrine)

Epinephrine is frequently added to etidocaine solutions to reduce systemic
absorption and prolong duration [1] [5].

Etidocaine hydrochloride remains a chemically interesting agent that exemplifies the trade-offs in local

anesthetic design—offering rapid onset and long duration but hampered by its toxicity profile and sensory-

motor dissociation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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